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Compound of Interest |

Compound Name: Selenium trioxide
CAS No.: 13768-86-0
Cat. No.: B077119

Get Quote

An In-depth Technical Guide on the Core Physical Properties of Selenium Trioxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical
properties of selenium trioxide (SeOs). The information is curated for researchers, scientists,
and professionals in drug development who require detailed and accurate data on this
compound. All quantitative data are presented in clear, tabular formats for ease of comparison,
and where available, detailed experimental protocols are provided.

General Properties

Selenium trioxide is a white, hygroscopic crystalline solid.[1][2] It is a strong oxidizing agent
and reacts vigorously with water to form selenic acid.[2][3] Due to its reactivity and hygroscopic
nature, handling in a dry, inert atmosphere is crucial.

Quantitative Physical Properties

The key physical properties of selenium trioxide are summarized in the tables below.

Table 1: Fundamental Physical Constants of Selenium Trioxide
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Property Value Reference

Molecular Formula SeOs [1]

Molecular Weight 126.96 g/mol [1]

Density 3.44 g/lcm?3 [1]

. . 118.35 °C (245.03 °F; 391.50

Melting Point [1]

K)
- ) Sublimes; Decomposes at 180

Boiling Point [1112]
°C

Solubility in water Very soluble [1]

Table 2: Crystallographic Data for Tetragonal Selenium Trioxide

Parameter Value Reference
Crystal System Tetragonal [1114]
Space Group P42ic [4]
, _ _ a=964A b=964A c=
Unit Cell Dimensions [4]
5.27 A
Unit Cell Volume 489.48 A3 [4]
Se-O bond length (bridging) 1.75 pm and 1.81 pm [1]
Se-O bond length (non-
o 1.54 pm and 1.56 pm [1]
bridging)
Se-0 bond length (monomer,
168.78 pm [1]

gas phase)

Experimental Protocols
Synthesis of Selenium Trioxide
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A common method for the preparation of selenium trioxide involves the dehydration of
anhydrous selenic acid with a strong dehydrating agent like phosphorus pentoxide at elevated
temperatures (150-160 °C).[1] Another reported synthesis is the reaction of liquid sulfur trioxide
with potassium selenate.[1]

Determination of Melting Point

The melting point of selenium trioxide can be determined using the capillary method with a
melting point apparatus.

Experimental Workflow:

o Sample Preparation: A small amount of finely powdered, dry selenium trioxide is packed
into a capillary tube to a height of 2-3 mm.[5]

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.[5]

e Heating: The sample is heated at a steady rate. As the temperature approaches the
expected melting point, the heating rate is reduced to approximately 1-2 °C per minute to
ensure thermal equilibrium.[5]

o Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the entire solid has transformed into a liquid is the end of the melting
range.[6]
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Melting Point Determination Workflow
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Caption: Workflow for Melting Point Determination.
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Density Determination

The density of solid selenium trioxide can be determined using gas pycnometry, which is
suitable for powdered or solid samples.

Experimental Protocol:

o Sample Preparation: A known mass of selenium trioxide is weighed and placed in the
sample chamber of a gas pycnometer.[7]

e Analysis: The chamber is sealed and filled with an inert gas (typically helium) to a known
pressure. The gas is then expanded into a reference chamber of known volume.[7]

o Calculation: By measuring the pressure change, the volume of the solid sample can be
accurately determined based on the gas displacement. The density is then calculated by
dividing the mass of the sample by its volume.[7]

Crystal Structure Determination by X-ray Diffraction

The crystal structure of selenium trioxide was determined by single-crystal X-ray diffraction.[8]
Experimental Protocol:

o Crystal Growth: Single crystals of selenium trioxide were obtained by slow sublimation in a
high vacuum.[8]

o Data Collection: A suitable crystal was mounted on a goniometer. The crystal was then
exposed to a monochromatic X-ray beam, and the diffraction pattern was recorded as the
crystal was rotated.[9]

 Structure Solution and Refinement: The positions of the atoms in the crystal lattice were
determined from the intensities of the diffracted X-rays using Fourier synthesis. The
structural model was then refined using least-squares methods to obtain precise bond
lengths and angles.[8]

Vibrational Spectroscopy (FTIR and Raman)
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The vibrational modes of selenium trioxide can be characterized using Fourier Transform
Infrared (FTIR) and Raman spectroscopy.

FTIR Spectroscopy (Solid State):

o Sample Preparation: A small amount of selenium trioxide is finely ground with dry
potassium bromide (KBr) powder. The mixture is then pressed into a thin, transparent pellet.
[10] Alternatively, for Attenuated Total Reflectance (ATR-FTIR), the solid powder is placed
directly on the ATR crystal.[10]

o Data Acquisition: The sample is placed in the IR beam of an FTIR spectrometer, and the
spectrum is recorded. A background spectrum of the KBr pellet or the empty ATR crystal is
also taken and subtracted from the sample spectrum.[11]

Raman Spectroscopy (Solid State):

o Sample Preparation: A small amount of the crystalline selenium trioxide is placed on a
microscope slide or in a sample holder.[12]

o Data Acquisition: The sample is illuminated with a monochromatic laser beam. The scattered
light is collected and passed through a spectrometer to separate the Raman scattered light
from the Rayleigh scattered light. The resulting Raman spectrum provides information about
the vibrational modes of the molecule.[13]

Physical States and Transitions

Selenium trioxide exists as a solid at room temperature and sublimes upon heating. It
decomposes at temperatures above 180 °C.[1][2] In the solid phase, it exists as a cyclic
tetramer, (Se0Os)4, with an eight-membered ring structure.[1] In the gas phase, it is an
equilibrium mixture of this tetramer and a planar monomeric SeOs molecule.[1]
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Physical States of Selenium Trioxide
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Caption: Phase Transitions of Selenium Trioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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